molecular formula C19H29N3O3 B8602408 1-Tert-butyloxycarbonyl-4-[2-(4-(acetylamino)phenyl)ethyl]piperazine

1-Tert-butyloxycarbonyl-4-[2-(4-(acetylamino)phenyl)ethyl]piperazine

Cat. No. B8602408
M. Wt: 347.5 g/mol
InChI Key: HHIPWCXHCHKFOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Tert-butyloxycarbonyl-4-[2-(4-(acetylamino)phenyl)ethyl]piperazine is a useful research compound. Its molecular formula is C19H29N3O3 and its molecular weight is 347.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Tert-butyloxycarbonyl-4-[2-(4-(acetylamino)phenyl)ethyl]piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Tert-butyloxycarbonyl-4-[2-(4-(acetylamino)phenyl)ethyl]piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Tert-butyloxycarbonyl-4-[2-(4-(acetylamino)phenyl)ethyl]piperazine

Molecular Formula

C19H29N3O3

Molecular Weight

347.5 g/mol

IUPAC Name

tert-butyl 4-[2-(4-acetamidophenyl)ethyl]piperazine-1-carboxylate

InChI

InChI=1S/C19H29N3O3/c1-15(23)20-17-7-5-16(6-8-17)9-10-21-11-13-22(14-12-21)18(24)25-19(2,3)4/h5-8H,9-14H2,1-4H3,(H,20,23)

InChI Key

HHIPWCXHCHKFOG-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)CCN2CCN(CC2)C(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

2-[4-(Acetylamino)phenyl]ethyl bromide (2.6 g, 10.7 mmol) was added to a mixture of N-tert-butyloxycarbonyl piperazine (2.0 g, 10.7 mmol) and K2CO3 (3.0 g, 21.7 mmol), in IPA (100 ml), and heated at 100° C. for 16 h. The mixture was filtered and the filtrate evaporated under vacuum. The residue was taken up into ethyl acetate and washed with H2O . The aqueous phase was extracted with EtOAc and the combined extracts dried (Na2SO4 /MgSO4) and evaporated. The crude product was chromatographed on silica gel eluting with ethyl acetate to give 1-tert-butyloxycarbonyl-4-[2-(4-(acetylamino)phenyl)ethyl]piperazine (1.8 g, 49%) which was shown to be pure by 1H NMR. A solution of the preceding N-Boc piperazine (1.8 g, 5.19 mmol) in 99% formic acid (30 ml) was stirred at room temperature for 16 h. The solvent was removed under vacuum and the product chromatographed on silica gel eluting with CH2Cl2 / MeOH/NH3 (50:8:1) to give the title-piperazine (1.3 g, 100%) δ(250 MHz, D6 -DMSO) 2.01 (3H, s, Me), 2.26-2.72 (12H, m, 6 of CH2), 7.12 (2H, d, J=8.5 Hz, Ar-H), 7.46 (2H, d, J=8.5 Hz, Ar-H), 9.85 (1H, s, NH).
Quantity
2.6 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.